Cas no 2209-36-1 (2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide)

• Product Name: 2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide
• CAS No: 2209-36-1
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 261905
• PubChem ID: 137495
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4,5,6,7-tetrahydro-, 1-oxide
• 3-oxido-4,5,6,7-tetrahydro-2,1,3-benzoxadiazol-3-ium
• TETRAMETHYLENE FUROXAN
• AKOS024328877
• 2209-36-1
• DTXSID70176589
• 4,5,6,7-tetrahydrobenzofuroxan
• Benzofurazan, 4,5,6,7-tetrahydro-, 2-oxide

• Inchi： 1S/C6H8N2O2/c9-8-6-4-2-1-3-5(6)7-10-8/h1-4H2
• InChI Key： QGKVXABSCOHTLN-UHFFFAOYSA-N
• SMILES： O1N=C2C(CCCC2)=[N+]1[O-]

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.53
• Boiling Point: 263.4°Cat760mmHg
• Flash Point: 113.1°C
• Refractive Index: 1.676
• PSA: 52.97